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These application notes provide a detailed guide for utilizing the Listeriolysin O (LLO) peptide
epitope (amino acids 91-99) in an Enzyme-Linked Immunospot (ELISpot) assay to quantify
antigen-specific T-cell responses. The LLO (91-99) peptide is a well-characterized,
immunodominant H-2Kd-restricted epitope from Listeria monocytogenes, which serves as a
powerful tool for monitoring CD8+ T-cell mediated immunity.[1][2][3][4]

Introduction

The ELISpot assay is a highly sensitive method for detecting and quantifying individual cells
that secrete a specific cytokine, most commonly Interferon-gamma (IFN-y), in response to
antigenic stimulation.[5] When splenocytes or purified CD8+ T-cells from immunized or infected
mice are stimulated with the LLO (91-99) peptide, antigen-specific T-cells are activated and
release IFN-y. Each spot that develops in the assay represents a single IFN-y-secreting cell,
allowing for the precise quantification of the T-cell response. This technique is invaluable for
vaccine development, infectious disease research, and monitoring immune responses in
various therapeutic interventions.
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Data Presentation

The following tables summarize quantitative data from representative studies employing LLO
(91-99) in ELISpot assays. These values can serve as a reference for expected outcomes.

Table 1: LLO (91-99) Peptide Concentration and T-Cell Response

Mean Spot
Peptide Incubation Forming Cells
] Cell Type ] Reference
Concentration Time (hours) (SFC) per 1076
cells
10-° M Splenocytes Not Specified High [6]
6 (stimulation) +
108 M Splenocytes overnight High [3]
(incubation)
Minimum
] concentration for
1001 M Splenocytes Overnight o [1]
detection in

direct ELISpot

Minimum

concentration for

N detection in
102 M Splenocytes Not Specified ) ) [1]
restimulation-
enhanced
ELISpot
Purified CD8+ T- )
2 pg/mL 20 High [4]
cells
LLO (91-99)
50 pg/mL specific CD8+T- 20 High [7]
cells

Table 2: Representative ELISpot Results with LLO (91-99) Stimulation
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Number of

Mean SFC per

Cell Source Stimulation Reference
Cells per Well well (+ SD)
Splenocytes from
L. LLO (91-99)
6 x 105 _ ~1000 [8]
monocytogenes- peptide
infected mice
LLO (91-99)
specific CD8+ T- 1x10° Cognate peptide 219+ 21 [7]
cells
Control p60217-
specific CD8+ T- 1x10° Irrelevant peptide  Few spots [7]
cells
Splenocytes from LLO (91-99) )
) ) ) 4 x 10° or 4 x 104 ) High [3]
immunized mice peptide

Experimental Protocols

This section provides a detailed methodology for performing an IFN-y ELISpot assay using

LLO (91-99) to stimulate mouse splenocytes.

Materials
LLO (91-99) peptide (Sequence: GYKDGNEYI)

96-well PVYDF membrane ELISpot plates

Anti-mouse IFN-y capture antibody

Biotinylated anti-mouse IFN-y detection antibody

Streptavidin-Alkaline Phosphatase (ALP) or Streptavidin-Horseradish Peroxidase (HRP)

BCIP/NBT or AEC substrate, respectively

RPMI 1640 medium supplemented with 10% FBS, L-glutamine, penicillin-streptomycin
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o Fetal Bovine Serum (FBS)

o ACK lysis buffer (for red blood cell lysis)
o Phosphate Buffered Saline (PBS)

e PMA/lonomycin (positive control)

e Culture medium (negative control)

e Antigen Presenting Cells (APCs), e.g., P815 cells (optional, can be used if working with
purified T-cell populations)[6][7]

Protocol

Day 1: Plate Coating

Prepare the capture antibody solution in sterile PBS at the recommended concentration.

Pre-wet the ELISpot plate membranes with 15 pL of 70% ethanol for 30 seconds.

Wash the wells three times with 200 pL of sterile PBS.

Add 100 pL of the diluted capture antibody to each well.

Incubate the plate overnight at 4°C.
Day 2: Cell Preparation and Stimulation

o Aseptically harvest spleens from immunized or control mice into a sterile petri dish
containing RPMI 1640 medium.

o Prepare a single-cell suspension by gently disrupting the spleens between the frosted ends
of two sterile glass slides or by using a cell strainer.

e Lyse red blood cells by incubating the cell suspension in ACK lysis buffer for 5 minutes at
room temperature.

o Wash the splenocytes twice with RPMI 1640 medium by centrifugation.
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» Resuspend the cells in complete RPMI medium and perform a cell count using a
hemocytometer or an automated cell counter. Adjust the cell concentration as required (e.g.,
2-5 x 10° cells/mL).

» Wash the antibody-coated ELISpot plate three times with 200 pL of sterile PBS.

» Block the membrane by adding 200 pL of complete RPMI medium to each well and incubate
for at least 1 hour at 37°C.

» Prepare the stimulants:

o LLO (91-99) peptide: Dilute to the desired final concentration (e.g., 1-10 pg/mL) in
complete RPMI medium.

o Positive Control: PMA (50 ng/mL) and lonomycin (500 ng/mL).
o Negative Control: Complete RPMI medium only.

o Aspirate the blocking solution from the plate.

e Add 100 pL of the cell suspension to each well.

e Add 100 pL of the appropriate stimulant (LLO (91-99) peptide, positive control, or negative
control) to the respective wells.

e Incubate the plate for 18-24 hours at 37°C in a humidified incubator with 5% CO-.

Day 3: Spot Development

Aspirate the cells from the plate.

Wash the wells five times with PBS containing 0.05% Tween-20 (PBST).

Prepare the biotinylated detection antibody solution in PBST containing 1% BSA.

Add 100 pL of the diluted detection antibody to each well.

Incubate for 2 hours at room temperature.
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e Wash the wells five times with PBST.

e Prepare the Streptavidin-ALP or Streptavidin-HRP solution in PBST.

e Add 100 pL of the streptavidin conjugate to each well.

 Incubate for 1 hour at room temperature.

e Wash the wells five times with PBST, followed by two washes with PBS.

e Add 100 pL of the appropriate substrate (BCIP/NBT for ALP or AEC for HRP) to each well.

e Monitor the development of spots (typically 5-30 minutes). Stop the reaction by washing
thoroughly with distilled water.

o Allow the plate to dry completely in the dark.
o Count the spots using an automated ELISpot reader or a dissecting microscope.

Visualizations
Signaling Pathway

The following diagram illustrates the MHC class | antigen presentation pathway leading to
CD8+ T-cell activation by the LLO (91-99) peptide.
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Caption: MHC Class | presentation of LLO (91-99) and subsequent T-cell activation.
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Experimental Workflow

The diagram below outlines the key steps of the ELISpot assay workflow.
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Caption: ELISpot experimental workflow from plate coating to spot analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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